(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine
Overview
Description
“(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine” is a compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms . The specific compound you’re asking about also has a phenyl group and a methanamine group attached to it .
Synthesis Analysis
While there isn’t specific information available on the synthesis of “(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine”, there are general methods for synthesizing 1,2,4-triazole derivatives. For example, one method involves the reaction of acylamidine intermediates with hydrazines to yield amidrazone derivatives, which subsequently cyclize to yield the target triazoles .
Molecular Structure Analysis
The molecular structure of “(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine” can be deduced from its name. It contains a 1,2,4-triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Attached to this ring is a phenyl group (a six-membered carbon ring) and a methanamine group (a carbon atom bonded to a nitrogen atom and three hydrogen atoms) .
Scientific Research Applications
Medicinal Chemistry
Triazole derivatives have been extensively studied for their medicinal properties. They demonstrate a range of activities including anti-HIV , antitubercular , antiviral , antibacterial , and anticancer activities . The presence of the triazole ring can contribute to the binding with various enzymes, which is crucial for therapeutic action.
Enzyme Inhibition
Due to their ability to form hydrogen bonds, triazoles are known to bind with enzymes effectively. This property makes them valuable in designing enzyme inhibitors that can be used to treat diseases by targeting specific metabolic pathways .
Apoptosis Induction
Some triazole compounds have been shown to induce apoptosis in cancer cells. For example, certain derivatives have been suggested to cause cell death in breast cancer cells through apoptosis . This application is significant for developing new anticancer therapies.
Synthesis of Novel Derivatives
The triazole core is amenable to various chemical modifications, allowing for the synthesis of novel derivatives with potential pharmacological applications. These derivatives can be designed to enhance potency, selectivity, or pharmacokinetic properties .
Chemical Synthesis
Triazoles are also used in chemical synthesis as intermediates or catalysts. They can be synthesized from various precursors and used to develop more complex chemical structures .
Review of Synthesis Methods
The methods for synthesizing triazoles are diverse and have been reviewed extensively. Understanding these methods is crucial for researchers looking to design and synthesize new triazole-based compounds with specific properties .
Future Directions
The future directions for research on “(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine” and similar compounds could include further exploration of their synthesis, characterization, and potential applications. Given the wide range of biological activities exhibited by 1,2,4-triazole derivatives, they could be investigated for potential use in various areas of medicine, including as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular agents .
Mechanism of Action
Target of Action
It is known that triazole compounds, which include this compound, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound could potentially interact with multiple targets in the body.
Mode of Action
It is known that the reaction occurs by the formation of a c-n bond between the nitrogen of the amino group and the carbonyl carbon . The simultaneous proton transfer from nitrogen N1 to oxygen of the C=O bond is also part of the reaction .
Biochemical Pathways
Triazole compounds are known to show versatile biological activities , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
It is known that triazole compounds are capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Result of Action
It is known that 1,2,4-triazole hybrids have shown weak to high cytotoxic activities against tumor cell lines .
Action Environment
It is known that the biological activity of triazole compounds can be influenced by various factors, including the presence of other compounds and the ph of the environment .
properties
IUPAC Name |
(5-methyl-1H-1,2,4-triazol-3-yl)-phenylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c1-7-12-10(14-13-7)9(11)8-5-3-2-4-6-8/h2-6,9H,11H2,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZLDMIKJDRTBCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C(C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247802-39-6 | |
Record name | (5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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